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Compound of Interest

Compound Name: 2,3-Dichlorobenzoic acid-13C

Cat. No.: B562101 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 2,3-Dichlorobenzoic acid-13C are paramount for both

personal safety and environmental protection. While this document pertains to the ¹³C labeled

variant, the safety protocols are analogous to those for the unlabeled compound, 2,3-

Dichlorobenzoic acid. This substance is classified as a hazardous chemical and must be

handled with appropriate care.

Hazard Identification and Classification:

2,3-Dichlorobenzoic acid is categorized as causing skin irritation (Category 2), serious eye

irritation (Category 2), and may cause respiratory irritation (Category 3).[1] It is harmful if

swallowed.

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed.
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table outlines the minimum required PPE for handling this compound.

Body Part PPE Type
Specifications and
Rationale

Eyes / Face
Chemical Safety Goggles or

Face Shield

Must be worn to protect

against dust particles and

potential splashes.[3][4] For

tasks with a higher risk of

splashing, a face shield should

be worn in addition to goggles.

[5]

Hands Chemical-Resistant Gloves

Wear compatible gloves, such

as nitrile or butyl rubber, to

prevent skin contact.[3][4][5]

Always inspect gloves for

integrity before use and wash

hands thoroughly after

removal.

Body Protective Clothing / Lab Coat

A lab coat or other protective

suit is required to protect

against skin contact.[3][4]

Ensure clothing is clean and

removed before leaving the

work area.

Respiratory
NIOSH/MSHA Approved

Respirator

A respirator is necessary when

working with the powder form,

especially where dust may be

generated or ventilation is

inadequate.[3][4]

Handling and Storage
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Engineering Controls:

Ventilation: Always handle this chemical in a well-ventilated area.[3] Use a chemical fume

hood or other local exhaust ventilation where dust can be generated.

Safety Stations: Ensure that eyewash stations and safety showers are close to the

workstation location.[1]

Safe Handling Practices:

Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing.

Avoid Dust Formation: Plan procedures to minimize the formation of dust and aerosols.[6]

Post-Handling: Wash hands and any exposed skin thoroughly after handling is complete.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed.[1][6]

Store locked up.[1]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Spill Size Procedure

Small Spills

Evacuate and Ventilate: If safe to do so, ensure

the area is well-ventilated. Containment: Use

appropriate tools to carefully sweep up the solid

material and place it in a designated, labeled

waste container.[3][6]

Large Spills

Evacuate: Immediately evacuate the area. Alert:

Notify your institution's environmental health

and safety (EHS) office or emergency response

team.[3] Secure the Area: Prevent entry into the

spill zone.

First-Aid Measures
Immediate and appropriate first aid is essential in the event of an exposure.

Exposure Route First-Aid Procedure

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.[1][4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[1][4] If skin irritation occurs,

get medical advice/attention. Take off

contaminated clothing and wash before reuse.

[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1][4] If eye irritation

persists, get medical advice/attention.[1]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[1][4]

Disposal Plan
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The disposal of 2,3-Dichlorobenzoic acid-13C must be conducted in accordance with all local,

regional, and national regulations.

Waste Collection:

Place the waste chemical in a clearly labeled, sealed, and appropriate container.[3] It is best

to leave the chemical in its original container. Do not mix with other waste.

Disposal Method:

The primary method for disposal is through a licensed professional waste disposal service.

[3] Do not dispose of this chemical down the drain or in regular trash.[3]

Contact your institution's EHS office to arrange for the collection and disposal of the

chemical waste by a licensed contractor.[3]

Contaminated Materials:

Any PPE or other materials contaminated during handling or spill clean-up should be placed

in a sealed container and disposed of as hazardous waste.

Experimental Workflow and Safety Diagram
The following diagram illustrates the procedural workflow for the safe handling and disposal of

2,3-Dichlorobenzoic acid-13C.
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Safe Handling and Disposal Workflow for 2,3-Dichlorobenzoic acid-13C

1. Hazard Assessment & PPE Selection

2. Engineering Controls Verification
(Fume Hood, Eyewash Station)

3. Handling Protocol
(Weighing, Transferring)

4. Post-Handling Decontamination

Spill or Exposure Event

5. Waste Segregation & Labeling

6. Secure Storage of Waste

7. Professional Waste Disposal

Spill Response Protocol

Spill

First-Aid Measures

Exposure

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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